6-methyl-2-thiophen-2-yl-1H-benzimidazole

• IUPAC Name: 6-methyl-2-thiophen-2-yl-1H-benzimidazole
• InChI: InChI=1S/C12H10N2S/c1-8-4-5-9-10(7-8)14-12(13-9)11-3-2-6-15-11/h2-7H,1H3,(H,13,14)
• InChI Key: QIYVOSKFSQXPCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=CC=CS3
• Molecular Formula: C12H10N2S
• Molecular Weight: 214.29 g/mol

Description

“6-methyl-2-thiophen-2-yl-1H-benzimidazole” is a compound that belongs to the benzimidazole class. Benzimidazoles are known for their wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Synthesis Analysis

The synthesis of benzimidazole compounds typically involves the condensation reaction between o-Phenylenediamine and various carbonyl compounds, in the presence of ammonium chloride as a catalyst.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole compounds show both acidic and basic properties due to their amphoteric nature. They are highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to its amphoteric nature.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory

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Anti-Psychotic

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Anti-Arrhythmic

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Anti-Anxiety

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Anti-Fungal

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Antioxidant

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Anti-Cancer

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Mechanism of Action

Target of Action

It is known that benzimidazole and thiophene derivatives have a wide range of therapeutic properties . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

It is known that benzimidazole and thiophene derivatives interact with a variety of enzymes and receptors, thus showing versatile biological activities .

Biochemical Pathways

Benzimidazole and thiophene derivatives are known to affect a variety of biochemical pathways due to their wide range of therapeutic properties .

Pharmacokinetics

It is known that benzimidazole and thiophene derivatives are readily capable of binding in the biological system .

Result of Action

Benzimidazole and thiophene derivatives are known to have a wide range of therapeutic properties, indicating that they can have various molecular and cellular effects .

Action Environment

It is known that benzimidazole and thiophene derivatives are generally environmentally benign .

Safety and Hazards

The safety and hazards of a specific benzimidazole compound would depend on its specific structure and properties. It’s always important to handle these compounds with care and use personal protective equipment.

Future Directions

Benzimidazole and its derivatives have a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. The future research directions could involve further investigation into the differences between allosteric and orthosteric agonism, and the development of new classes of anticancer drugs.